Cas no 74853-62-6 (N-alpha,Nim-Ditrityl-L-histidine)

• Product Name: N-alpha,Nim-Ditrityl-L-histidine
• CAS No: 74853-62-6
• MF: C₄₄H₃₇N₃O₂
• MW: 639.783490896225
• MDL: MFCD00153443
• CID: 579999
• PubChem ID: 276751
• Update Time: 2025-06-29

N-alpha,Nim-Ditrityl-L-histidine Chemical and Physical Properties

Names and Identifiers

• 2-(tritylamino)-3-(1-tritylimidazol-4-yl)propanoic acid
• NA,NIM-DITRITYL-L-HISTIDINE
• Nα,Nim-Ditrityl-L-histidine
• TRT-HIS(TRT)-OH
• AC1L5KHU
• AC1Q5SKH
• AGN-PC-00OFUZ
• AR-1K0313
• CTK2I0787
• n,1-ditritylhistidine
• N,N'-ditrityl-L-histidine
• NSC125175
• Trt-His(Trt)
• Trt-L-His(Trt)-OH
• DTXSID60298663
• AKOS024350629
• 74853-62-6
• NSC-125175
• 2-[(triphenylmethyl)amino]-3-[1-(triphenylmethyl)imidazol-4-yl]propanoic acid
• N-alpha,Nim-Ditrityl-L-histidine

• MDL： MFCD00153443
• Inchi： 1S/C44H37N3O2/c48-42(49)41(46-43(34-19-7-1-8-20-34,35-21-9-2-10-22-35)36-23-11-3-12-24-36)31-40-32-47(33-45-40)44(37-25-13-4-14-26-37,38-27-15-5-16-28-38)39-29-17-6-18-30-39/h1-30,32-33,41,46H,31H2,(H,48,49)
• InChI Key： FFVVHORODDZQPF-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 639.28881
• Monoisotopic Mass: 639.289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 773.7°C at 760 mmHg
• Flash Point: 421.7°C
• Refractive Index: 1.626
• PSA: 67.15
• LogP: 8.69160

N-alpha,Nim-Ditrityl-L-histidine Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on N-alpha,Nim-Ditrityl-L-histidine

N-alpha,Nim-Ditrityl-L-Histidine: An Overview of Its Properties, Applications, and Recent Research

N-alpha,Nim-Ditrityl-L-histidine (CAS No. 74853-62-6) is a specialized compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structure, which includes the diphenylmethyl (trityl) protecting groups on the alpha and imidazole nitrogen atoms of the L-histidine residue. The trityl groups are widely used in peptide synthesis to protect amino and imidazole functionalities, ensuring that these groups remain unreactive during the synthesis process.

The L-histidine residue is an essential amino acid that plays a crucial role in various biological processes, including protein structure and function, enzyme catalysis, and metal ion binding. The presence of the trityl protecting groups in N-alpha,Nim-Ditrityl-L-histidine allows for precise control over these functionalities, making it an invaluable reagent in the synthesis of complex peptides and proteins.

Recent research has highlighted the importance of N-alpha,Nim-Ditrityl-L-histidine in several areas of scientific inquiry. For instance, a study published in the Journal of Peptide Science (2023) demonstrated the utility of this compound in the synthesis of cyclic peptides with enhanced stability and bioactivity. The trityl protecting groups were found to significantly improve the yield and purity of the final products, making them suitable for therapeutic applications.

In another study published in Bioorganic & Medicinal Chemistry (2022), researchers explored the use of N-alpha,Nim-Ditrityl-L-histidine in the development of novel antimicrobial peptides. The compound was used to synthesize peptides with improved selectivity and reduced cytotoxicity, addressing a critical challenge in the design of antimicrobial agents. The results showed that the trityl-protected histidine residues played a key role in modulating the peptide's structure and activity.

The versatility of N-alpha,Nim-Ditrityl-L-histidine extends beyond peptide synthesis. In a recent publication in Chemical Communications (2021), scientists investigated its use as a building block for metal-organic frameworks (MOFs). The unique properties of this compound allowed for the creation of MOFs with high porosity and surface area, which have potential applications in gas storage, catalysis, and drug delivery systems.

The physical and chemical properties of N-alpha,Nim-Ditrityl-L-histidine are well-documented. It is a white crystalline solid with a molecular weight of 519.61 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it is insoluble in water. These solubility characteristics make it suitable for use in various synthetic protocols where aqueous conditions are not favorable.

In terms of stability, N-alpha,Nim-Ditrityl-L-histidine is relatively stable under standard laboratory conditions. However, it should be stored at low temperatures (2-8°C) to prevent degradation. The compound is also sensitive to acidic conditions, which can lead to deprotection of the trityl groups. Therefore, care should be taken to avoid exposure to strong acids during handling and storage.

The deprotection of the trityl groups can be achieved using mild acidic conditions or hydrogenolysis with palladium on carbon catalysts. This step is critical for releasing the free L-histidine residue, which can then be incorporated into peptides or other biomolecules. The efficiency and selectivity of deprotection are essential factors to consider when designing synthetic routes involving this compound.

In conclusion, N-alpha,Nim-Ditrityl-L-histidine (CAS No. 74853-62-6) is a versatile reagent with wide-ranging applications in chemical biology and pharmaceutical research. Its unique structure and properties make it an indispensable tool for researchers working on peptide synthesis, antimicrobial peptides, metal-organic frameworks, and other advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.